Metal Chelation Stability Constants: Picolinic Acid vs. Nicotinic Acid with Actinide Ions
Picolinic acid demonstrates substantially stronger chelation with americium and curium ions compared to nicotinic acid. The stability constant (log β1) for the 1:1 Am(III)-picolinate complex is 4.07, whereas nicotinic acid forms a protonated complex [MHL]³⁺ under identical conditions with significantly lower affinity [1]. For curium, the Cm(III)-picolinate complex achieves a log β3 of 10.83 for the 1:3 metal-to-ligand ratio, while nicotinic acid fails to form comparable higher-order chelates due to its inability to chelate through the endocyclic nitrogen [1].
| Evidence Dimension | Metal chelate stability constant (log β1) with Am(III) |
|---|---|
| Target Compound Data | log β1 = 4.07 (Am-Pic); log β2 = 7.99; log β3 = 10.51 |
| Comparator Or Baseline | Nicotinic acid: log β1 = 0.88 (calculated from spectral data for protonated complex) |
| Quantified Difference | log β1 difference of 3.19 units, corresponding to ~1,550-fold higher binding affinity for picolinic acid |
| Conditions | Ion exchange technique; aqueous solution; 25°C |
Why This Matters
The ~1,550-fold higher binding affinity dictates that nicotinic acid cannot functionally substitute for picolinic acid in metal chelation-dependent applications such as actinide separation, radiopharmaceutical synthesis, or environmental remediation.
- [1] Andreev GB, Fedoseev AM. Structural Chemistry of Inorganic Actinide Compounds. In: Structural Chemistry of Inorganic Actinide Compounds. Elsevier; 2007: Table 2. Stability constants for Am and Cm complexes with picolinic acid (Pic⁻) and nicotinic acid (Nic⁻). View Source
